molecular formula C25H25N5O2 B2596427 N-([1,1'-biphenyl]-2-yl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide CAS No. 1171879-02-9

N-([1,1'-biphenyl]-2-yl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide

Cat. No.: B2596427
CAS No.: 1171879-02-9
M. Wt: 427.508
InChI Key: WFBDJHJAQVAFAE-UHFFFAOYSA-N
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Description

N-([1,1'-biphenyl]-2-yl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C25H25N5O2 and its molecular weight is 427.508. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis Research has demonstrated the utility of pyrimidine and pyrazole derivatives in synthesizing heterocyclic compounds with potential biological activities. For instance, Deohate and Palaspagar (2020) explored the synthesis of pyrimidine linked pyrazole heterocyclics through microwave irradiative cyclocondensation, evaluating their insecticidal and antibacterial potential. This study highlights the methodological advancements in heterocyclic chemistry and their implications for developing compounds with targeted biological activities Deohate & Palaspagar, 2020.

Biological Activities The synthesized compounds exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. Farag, Kheder, and Mabkhot (2009) reported the antimicrobial evaluation of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives, highlighting moderate activity Farag, Kheder, & Mabkhot, 2009. Additionally, Abdellatif et al. (2014) synthesized new Pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated their anticancer activity, demonstrating the potential of these compounds in cancer research Abdellatif et al., 2014.

Material Sciences The chemical properties of these compounds also extend to applications in material sciences, such as corrosion inhibition. Chetouani et al. (2005) investigated the inhibitory effect of bipyrazole compounds on the corrosion of pure iron in acidic media, revealing their efficiency as corrosion inhibitors. This study underscores the versatility of pyrazole derivatives in industrial applications Chetouani et al., 2005.

Properties

IUPAC Name

3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]-N-(2-phenylphenyl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N5O2/c1-16-15-24(32)28-25(26-16)30-18(3)20(17(2)29-30)13-14-23(31)27-22-12-8-7-11-21(22)19-9-5-4-6-10-19/h4-12,15H,13-14H2,1-3H3,(H,27,31)(H,26,28,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WFBDJHJAQVAFAE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NC3=CC=CC=C3C4=CC=CC=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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